Cas no 1013643-15-6 ([2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-morpholin-4-ylmethanone)

• Product Name: [2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-morpholin-4-ylmethanone
• CAS No: 1013643-15-6
• MF: C₁₈H₂₆BNO₄
• MW: 331.2143
• MDL: MFCD26398862
• CID: 2119432
• PubChem ID: 59392731
• Update Time: 2025-06-15

[2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-morpholin-4-ylmethanone Chemical and Physical Properties

Names and Identifiers

• (2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)(morpholino)methanone
• GCVZNGUDYMTRTD-UHFFFAOYSA-N
• [2-methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxa-borolan-2-yl)-phenyl]-morpholin-4-yl-methanone
• [2-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)phenyl]-morpholin-4-yl-methanone
• [2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-morpholin-4-ylmethanone
• SCHEMBL2574319
• CS-0177536
• AS-74071
• AKOS037647551
• D94094
• A1-10709
• 1013643-15-6
• DB-335916
• 4-[2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl]morpholine

• MDL： MFCD26398862
• Inchi： 1S/C18H26BNO4/c1-13-12-14(19-23-17(2,3)18(4,5)24-19)6-7-15(13)16(21)20-8-10-22-11-9-20/h6-7,12H,8-11H2,1-5H3
• InChI Key： GCVZNGUDYMTRTD-UHFFFAOYSA-N
• SMILES： O1B(C2C([H])=C([H])C(C(N3C([H])([H])C([H])([H])OC([H])([H])C3([H])[H])=O)=C(C([H])([H])[H])C=2[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]
• InChI Key： GCVZNGUDYMTRTD-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 331.1954885g/mol
• Monoisotopic Mass: 331.1954885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on [2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-morpholin-4-ylmethanone

Recent Advances in the Study of [2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-morpholin-4-ylmethanone (CAS: 1013643-15-6)

The compound [2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-morpholin-4-ylmethanone (CAS: 1013643-15-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic ester derivative is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its unique structure, featuring a morpholine ring and a boronate ester moiety, makes it a versatile building block for drug discovery and development.

Recent studies have focused on the application of this compound in the synthesis of novel proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies. PROTACs are a promising class of therapeutics that selectively degrade disease-causing proteins, and the boronic ester functionality of 1013643-15-6 has been leveraged to enhance the binding affinity and selectivity of these molecules. Additionally, its role in Suzuki-Miyaura cross-coupling reactions has been explored, highlighting its utility in the construction of complex aromatic systems.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 1013643-15-6 as a precursor in the synthesis of BTK (Bruton's tyrosine kinase) inhibitors. The study reported that derivatives of this compound exhibited potent inhibitory activity against BTK, a key target in the treatment of B-cell malignancies. The morpholine ring was found to contribute to improved pharmacokinetic properties, while the boronate ester facilitated efficient cross-coupling reactions with various aryl halides.

Another significant advancement was reported in a 2024 Nature Communications article, where 1013643-15-6 was used to develop a new class of boron-containing small molecules for boron neutron capture therapy (BNCT). The study highlighted the compound's ability to deliver boron atoms to tumor cells with high specificity, enabling targeted radiation therapy. The morpholine moiety was instrumental in enhancing the solubility and cellular uptake of the boron carriers.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 1013643-15-6. Recent efforts have focused on optimizing reaction conditions to improve yield and purity, as reported in a 2023 Organic Process Research & Development paper. The study proposed a novel catalytic system that significantly reduced side reactions and improved the overall efficiency of the synthesis process.

In conclusion, [2-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-morpholin-4-ylmethanone (CAS: 1013643-15-6) continues to be a valuable tool in medicinal chemistry, with applications ranging from PROTACs to BNCT. Ongoing research aims to further explore its potential and address existing challenges, paving the way for new therapeutic innovations.